Cas no 1049765-35-6 (N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}benzamide hydrochloride)

• Product Name: N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}benzamide hydrochloride
• CAS No: 1049765-35-6
• MF: C₂₀H₂₀ClN₃OS
• MW: 385.91030216217
• CID: 6589882
• PubChem ID: 16238472
• Update Time: 2025-05-20

N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}benzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}benzamide hydrochloride
• N-(5-benzyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)benzamide:hydrochloride
• Z56793167
• N-{5-benzyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}benzamide hydrochloride
• N-(5-benzyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)benzamide hydrochloride
• AKOS026681176
• F2093-0646
• N-(5-benzyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)benzamide;hydrochloride
• Benzamide, N-[4,5,6,7-tetrahydro-5-(phenylmethyl)thiazolo[5,4-c]pyridin-2-yl]-, hydrochloride (1:1)
• 1049765-35-6

• Inchi： 1S/C20H19N3OS.ClH/c24-19(16-9-5-2-6-10-16)22-20-21-17-11-12-23(14-18(17)25-20)13-15-7-3-1-4-8-15;/h1-10H,11-14H2,(H,21,22,24);1H
• InChI Key： ZWSMWBHLWAKUST-UHFFFAOYSA-N
• SMILES： C(NC1=NC2CCN(CC3=CC=CC=C3)CC=2S1)(=O)C1=CC=CC=C1.[H]Cl

Computed Properties

• Exact Mass: 385.1015611g/mol
• Monoisotopic Mass: 385.1015611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 448
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.5Ų

Additional information on N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}benzamide hydrochloride

Comprehensive Analysis of N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}benzamide hydrochloride (CAS No. 1049765-35-6)

The compound N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}benzamide hydrochloride (CAS No. 1049765-35-6) is a chemically synthesized molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a benzyl group and a thiazolo[5,4-c]pyridine core, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in drug development.

One of the key features of N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}benzamide hydrochloride is its hydrochloride salt form, which enhances its solubility and stability. This property is critical for its use in in vitro and in vivo studies, where consistent performance is essential. The compound's CAS No. 1049765-35-6 is often searched in academic databases, reflecting its growing relevance in scientific literature.

In recent years, the demand for novel small-molecule inhibitors and biochemical probes has surged, driven by advancements in precision medicine and targeted therapy. N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}benzamide hydrochloride aligns with these trends, as its structure suggests potential interactions with kinase enzymes and G-protein-coupled receptors (GPCRs). These interactions are frequently explored in the context of cancer research and neurodegenerative diseases, two areas of high public interest.

The synthesis of N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}benzamide hydrochloride involves multi-step organic reactions, including cyclization and amide coupling. These processes are optimized to ensure high yield and purity, which are critical for reproducible experimental results. The compound's benzamide moiety is particularly noteworthy, as it is a common pharmacophore in many FDA-approved drugs.

From an SEO perspective, users often search for terms like "thiazolo[5,4-c]pyridine derivatives", "benzamide-based compounds", and "CAS 1049765-35-6 applications". These queries highlight the compound's relevance in both academic and industrial settings. Additionally, the rise of AI-driven drug discovery has increased interest in structurally unique molecules like this one, as they serve as valuable inputs for machine learning models predicting bioactivity.

Safety and handling of N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}benzamide hydrochloride follow standard laboratory protocols. While it is not classified as hazardous under normal conditions, proper personal protective equipment (PPE) is recommended during handling. Researchers are advised to consult the compound's material safety data sheet (MSDS) for detailed guidelines.

In conclusion, N-{5-benzyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}benzamide hydrochloride (CAS No. 1049765-35-6) represents a fascinating area of research with broad implications for medicinal chemistry and drug design. Its structural complexity and potential biological activity make it a compound worth watching in the coming years.